Sphingomyelins

Sphingomyelins are a class of lipids that play crucial roles in cellular membrane structure and function. These complex molecules consist of a sphingosine backbone, a long-chain fatty acid esterified to the amide group of the base, and a phosphorylcholine moiety attached to the amino group of the sphingosine. Found primarily in cell membranes, particularly at high concentrations in myelin sheaths surrounding nerve fibers, sphingomyelins contribute significantly to membrane fluidity and stability. They are involved in various cellular processes including signaling pathways, vesicle trafficking, and cholesterol homeostasis. Research into sphingomyelins has also revealed their potential roles in diseases such as neurodegenerative disorders and cancer, making them important targets for therapeutic interventions.
Sphingomyelins
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